Cas no 2088570-84-5 (1,3-dioxoisoindolin-2-yl 4-formylbenzoate)

• Product Name: 1,3-dioxoisoindolin-2-yl 4-formylbenzoate
• CAS No: 2088570-84-5
• MF: C₁₆H₉NO₅
• MW: 295.246364355087
• CID: 4636143
• Update Time: 2025-11-01

1,3-dioxoisoindolin-2-yl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxoisoindolin-2-yl 4-formylbenzoate

• Inchi： 1S/C16H9NO5/c18-9-10-5-7-11(8-6-10)16(21)22-17-14(19)12-3-1-2-4-13(12)15(17)20/h1-9H
• InChI Key： YWMMENMUWVTTTE-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)C1=CC=C(C=O)C=C1

Additional information on 1,3-dioxoisoindolin-2-yl 4-formylbenzoate

Comprehensive Overview of 1,3-Dioxoisoindolin-2-yl 4-Formylbenzoate (CAS No. 2088570-84-5)

1,3-Dioxoisoindolin-2-yl 4-formylbenzoate (CAS No. 2088570-84-5) is a specialized organic compound widely utilized in pharmaceutical and material science research. This compound, featuring a phthalimide core linked to a 4-formylbenzoate moiety, has garnered significant attention due to its versatile applications in drug development and polymer chemistry. Researchers often explore its role as a key intermediate in synthesizing bioactive molecules, particularly in the design of enzyme inhibitors and fluorescent probes.

The structural uniqueness of 1,3-dioxoisoindolin-2-yl 4-formylbenzoate lies in its dual functional groups: the aldehyde (–CHO) group enables conjugation reactions, while the phthalimide segment contributes to stability and solubility. This combination makes it invaluable for click chemistry applications, a trending topic in modern synthetic chemistry. Recent studies highlight its utility in developing targeted drug delivery systems, aligning with the growing demand for precision medicine solutions.

In material science, this compound serves as a crosslinking agent for polymers, enhancing thermal and mechanical properties. Its compatibility with biodegradable materials has sparked interest in sustainable packaging innovations—a hot topic in eco-conscious industries. Analytical techniques like HPLC and NMR are typically employed to verify its purity, ensuring compliance with rigorous research standards.

Frequently asked questions about CAS 2088570-84-5 include its storage conditions (recommended at 2–8°C under inert gas) and compatibility with common solvents like DMSO and THF. Notably, its low toxicity profile (as per preliminary assays) makes it suitable for biological studies, though proper handling protocols remain essential. The compound’s molecular weight (297.25 g/mol) and melting point data are often queried by researchers optimizing synthesis protocols.

Emerging trends link 1,3-dioxoisoindolin-2-yl 4-formylbenzoate to covalent organic frameworks (COFs) development—an area gaining traction in nanotechnology. Its aldehyde functionality facilitates Schiff base formation, enabling precise molecular architecture design. This aligns with the surge in AI-assisted molecular modeling searches, where users seek building blocks for smart materials.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability due to rising demand from academic and industrial labs. Patent analyses reveal its inclusion in photodynamic therapy formulations, addressing the global interest in non-invasive cancer treatments. Regulatory databases confirm its non-hazardous status under normal research use, though proper risk assessments are advised for novel applications.

In summary, 1,3-dioxoisoindolin-2-yl 4-formylbenzoate (CAS 2088570-84-5) bridges multiple scientific disciplines with its multifunctional design. Its relevance to green chemistry principles and high-value chemical synthesis ensures sustained research interest, making it a compound to watch in forthcoming scientific breakthroughs.